Ethyl 2-(2-Benzoxazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 2-(1,3-benzoxazol-2-ylamino)-6-oxo-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C14H12N4O4/c1-2-21-12(20)8-7-15-13(17-11(8)19)18-14-16-9-5-3-4-6-10(9)22-14/h3-7H,2H2,1H3,(H2,15,16,17,18,19)
• InChI Key: VHFXVXNQMAMKJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(NC1=O)NC2=NC3=CC=CC=C3O2
• Molecular Formula: C14H12N4O4
• Molecular Weight: 300.27 g/mol

Description

Ethyl 2-(2-Benzoxazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate, also known as BOAA, is a synthetic compound that belongs to the family of dihydropyrimidine derivatives. BOAA is a potent neurotoxin that has been found in some plants and fungi. It has been extensively studied for its mechanism of action and biochemical and physiological effects on various organisms.

Mechanism of Action

The exact mechanism of action of Ethyl 2-(2-Benzoxazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate is not fully understood, but it is known to act as an agonist of the kainate subtype of glutamate receptors in the nervous system. This leads to the overstimulation of the receptors, causing an influx of calcium ions into the cells and ultimately leading to neuronal damage and death.
Biochemical and Physiological Effects:
Ethyl 2-(2-Benzoxazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate has been shown to have a wide range of biochemical and physiological effects on different organisms. In mammals, it causes an increase in the levels of glutamate and aspartate in the brain, leading to the overstimulation of the nervous system. In insects, Ethyl 2-(2-Benzoxazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate affects the levels of neurotransmitters, leading to changes in behavior and development. Ethyl 2-(2-Benzoxazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate has also been shown to affect the growth and development of plants, inhibiting root growth and causing leaf necrosis.

Advantages and Limitations for Lab Experiments

Ethyl 2-(2-Benzoxazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate has several advantages for use in lab experiments, including its potency and specificity for the kainate subtype of glutamate receptors. It is also relatively easy to synthesize and purify. However, Ethyl 2-(2-Benzoxazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate has some limitations, including its neurotoxicity and potential harm to researchers if not handled properly. It also has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on Ethyl 2-(2-Benzoxazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate. One area of interest is the development of new drugs that target the kainate subtype of glutamate receptors, which could have therapeutic potential for neurological disorders. Another area of interest is the use of Ethyl 2-(2-Benzoxazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate as a tool for studying insect physiology and behavior, which could lead to new insights into insect pest control. Finally, research on the effects of Ethyl 2-(2-Benzoxazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate on plant growth and development could have implications for agriculture and crop production.

Scientific Research Applications

Ethyl 2-(2-Benzoxazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate has been widely used in scientific research to study its effects on different organisms, including mammals, insects, and plants. It has been found to have a potent neurotoxic effect on the nervous system of mammals, causing convulsions, tremors, and other neurological symptoms. Ethyl 2-(2-Benzoxazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate has also been shown to affect the behavior and development of insects, making it a useful tool for studying insect physiology and behavior.